Cas no 12223-84-6 (Benzenesulfonamide,3-nitro-4-(phenylamino)-)

• Product Name: Benzenesulfonamide,3-nitro-4-(phenylamino)-
• CAS No: 12223-84-6
• MF: C₁₂H₁₁N₃O₄S
• MW: 293.298441171646
• CID: 193194
• PubChem ID: 82980
• Update Time: 2025-04-19

Benzenesulfonamide,3-nitro-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-nitro-4-(phenylamino)-
• 3-nitro-4-(phenylamino)Benzenesulfonamide
• 4-anilino-3-nitrobenzenesulphonamide
• 2-nitro-4-sulfamyldiphenylamine
• 3-Nitro-4-anilino-benzolsulfonamid-(1)
• 4-anilino-3-nitrobenzenesulfonamide
• 4-anilino-3-nitro-benzenesulfonic acid amide
• 4-Anilino-3-nitro-benzol-sulfonsaeure-(1)-amid
• 4-Anilino-3-nitro-benzolsulfonsaeure-amid
• 4-phenylamino-3-nitrobenzene-sulphonic acid amide
• C.I. Disperse Yellow 33
• Sulfanilamide, 3-nitro-N4-phenyl-
• NCGC00246749-01
• FT-0757598
• HMS2882L09
• JNMYHXDAWVTDMS-UHFFFAOYSA-N
• EINECS 235-420-5
• SMR000528159
• SCHEMBL9487112
• NSC 15358
• DTXSID5065275
• NS00020949
• CHEMBL1472378
• 29FVD4625F
• NSC15358
• UNII-29FVD4625F
• 12223-84-6
• Benzenesulfonamide, 3-nitro-4-(phenylamino)-
• MLS000737781
• NSC-15358

• Inchi： 1S/C12H11N3O4S/c13-20(18,19)10-6-7-11(12(8-10)15(16)17)14-9-4-2-1-3-5-9/h1-8,14H,(H2,13,18,19)
• InChI Key： JNMYHXDAWVTDMS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 293.04700
• Monoisotopic Mass: 293.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 126A^2

Experimental Properties

• Density: 1.494
• Boiling Point: 499 °C at 760 mmHg
• Flash Point: 255.6 °C
• Refractive Index: 1.673
• PSA: 126.39000
• LogP: 4.36310